Cas no 90771-65-6 (Methyl 2-(cyanomethyl)-3-nitrobenzoate)

Methyl 2-(cyanomethyl)-3-nitrobenzoate structure
90771-65-6 structure
Product Name:Methyl 2-(cyanomethyl)-3-nitrobenzoate
CAS No:90771-65-6
MF:C10H8N2O4
MW:220.181522369385
CID:3031520
Update Time:2023-08-09

Methyl 2-(cyanomethyl)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(cyanoMethyl)-3-nitrobenzoate
    • C(#N)CC1=C(C(=O)OC)C=CC=C1[N+](=O)[O-]
    • Methyl 2-(cyanomethyl)-3-nitrobenzoate
    • Inchi: 1S/C10H8N2O4/c1-16-10(13)8-3-2-4-9(12(14)15)7(8)5-6-11/h2-4H,5H2,1H3
    • InChI Key: KMPVUBMMIQNEHA-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=C(C=1CC#N)[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 327
  • XLogP3: 1.3
  • Topological Polar Surface Area: 95.9
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